Cas no 934180-46-8 (3-methyl-5-(trifluoromethyl)phenol)

3-methyl-5-(trifluoromethyl)phenol structure
934180-46-8 structure
Product Name:3-methyl-5-(trifluoromethyl)phenol
CAS No:934180-46-8
MF:C8H7F3O
MW:176.135792970657
MDL:MFCD16997493
CID:1982364
PubChem ID:20773422
Update Time:2025-04-21

3-methyl-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(trifluoromethyl)phenol
    • MFCD16997493
    • AC9433
    • SY253255
    • AKOS024437767
    • MB23368
    • SCHEMBL429599
    • EN300-177248
    • CS-0311915
    • VOOZRDXCKRUKTQ-UHFFFAOYSA-N
    • DTXCID00560492
    • DTXSID60609735
    • 934180-46-8
    • DB-218144
    • MDL： MFCD16997493
    • Inchi： 1S/C8H7F3O/c1-5-2-6(8(9,10)11)4-7(12)3-5/h2-4,12H,1H3
    • InChI Key： VOOZRDXCKRUKTQ-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=C(C)C=1)O)(F)F

Computed Properties

  • Exact Mass: 176.04489933g/mol
  • Monoisotopic Mass: 176.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

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3-methyl-5-(trifluoromethyl)phenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:934180-46-8)3-methyl-5-(trifluoromethyl)phenol
Order Number:A936743
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:20
Price ($):857.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:934180-46-8)3-methyl-5-(trifluoromethyl)phenol
A936743
Purity:99%
Quantity:1g
Price ($):857.0
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